Hsp70-IN-6

• Molecular Formula: C28H30ClN3O2
• Molecular Weight: 476.0 g/mol
• InChI: InChI=1S/C28H30ClN3O2/c1-19-14-24(15-20(2)28(19)29)34-23-8-6-21(7-9-23)22-16-26(25(18-30)27(33)17-22)31-10-13-32-11-4-3-5-12-32/h6-9,14-17,31,33H,3-5,10-13H2,1-2H3
• InChIKey: GFTZFUKMTREANU-UHFFFAOYSA-N

Research on Hsp70-Bim PPI in CML is hindered by pan-Hsp70 inhibitors lacking mechanistic specificity and prior leads with poor solubility. Hsp70-IN-6 (JL-15) directly addresses these gaps. - **Target:** Hsp70-Bim PPI (IC50=70 nM). - **Potency:** EC50 0.19-0.88 μM in TKI-sensitive/resistant CML lines. - **Solubility:** 29.42 μg/mL (4× higher than S1g-10) enabling in vivo studies. - **Mechanism:** Biphenyl scaffold, Kd=123 nM, distinct from ATPase inhibitors.

Hsp70-IN-6: Second-Generation Hsp70-Bim PPI Inhibitor

Hsp70-IN-6 (also known as Compound JL-15) is a potent, small-molecule inhibitor of the Hsp70-Bim protein-protein interaction (PPI), a recently identified and cancer-specific target in chronic myeloid leukemia (CML) [1]. The compound disrupts the chaperone-mediated stabilization of the pro-apoptotic protein Bim, thereby inducing apoptosis in CML cells, including those resistant to tyrosine kinase inhibitors (TKIs) .

1

Mechanism

Hsp70-Bim PPI inhibition – distinct from ATPase-targeting chaperone inhibitors

2

Developability

Scaffold-hopping optimized solubility profile supports formulation flexibility for in vitro and in vivo studies

3

Model context

Reported apoptosis induction in TKI-sensitive and TKI-resistant CML cell models

Functional response retained vs. prior-generation lead

• [1] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source

Hsp70-IN-6: Differentiation from Other Hsp70 Inhibitors

Hsp70 is a multifaceted chaperone with several druggable domains, including the ATP-binding pocket, the substrate-binding domain, and various co-chaperone interaction interfaces. Broad-spectrum or ATP-competitive Hsp70 inhibitors (e.g., VER-155008) target the conserved nucleotide-binding site, leading to pan-Hsp70 inhibition and potential off-target effects on other ATP-binding proteins [1]. Allosteric inhibitors like JG-98 disrupt Hsp70-Bag3 interactions but do not address the Hsp70-Bim axis [2]. In contrast, Hsp70-IN-6 is a direct, competitive inhibitor of the Hsp70-Bim PPI, a molecular event that is both specific to CML pathogenesis and a key driver of TKI resistance [3]. Substituting Hsp70-IN-6 with a generic Hsp70 inhibitor would fail to recapitulate this precise mechanism and could confound experimental outcomes due to divergent selectivity profiles.

PPI vs. ATPase mechanism

Generic Hsp70 ATPase inhibitors (e.g., VER-155008, JG-98) target chaperone function broadly; Hsp70-IN-6 specifically disrupts Hsp70-Bim complex. Mechanism mismatch may shift pathway-response endpoints.

Prior-generation lead (S1g-10)

S1g-10 has limited aqueous solubility (~7 μg/mL) that constrains in vivo dosing and formulation. Hsp70-IN-6's reported higher solubility may alter experimental feasibility, but direct substitution requires independent validation.

Target engagement context

Reported binding affinity for Hsp70-Bim PPI is improved vs. S1g-10; cross-study potency and selectivity profiles may not transfer directly without side-by-side confirmation.

• [1] Massey AJ, Williamson DS, Browne H, Murray JB, Dokurno P, Shaw T, et al. A novel, small molecule inhibitor of Hsc70/Hsp70 potentiates Hsp90 inhibitor-induced apoptosis in HCT116 colon carcinoma cells. Cancer Chemother Pharmacol. 2010;66(3):535-45. View Source
• [2] Li X, Colvin T, Rauch JN, Acosta-Alvear D, Kampmann M, Dunyak B, et al. Validation of the Hsp70-Bag3 protein-protein interaction as a potential therapeutic target in cancer. Mol Cancer Ther. 2015;14(3):642-8. View Source
• [3] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source

Hsp70-IN-6: Quantitative Differentiation Evidence

Hsp70-Bim PPI Affinity vs. S1g-10

In a direct head-to-head comparison using surface plasmon resonance (SPR), Hsp70-IN-6 (JL-15) demonstrates a 5.6-fold higher binding affinity (Kd = 123 nM) for the Hsp70-Bim protein-protein interaction compared to its predecessor, S1g-10 (Kd = 688 nM), the previous most potent Hsp70-Bim PPI inhibitor [1]. This significant improvement is the result of a scaffold-hopping strategy that replaced the phenalene core of S1g-10 with a biphenyl scaffold, enhancing the compound's fit within the Hsp70-Bim binding interface [1].

Affinity vs. S1g-10

Head-to-head

Kd 123 nM vs 688 nM (5.6×)

Reported target-engagement context; supports Hsp70-Bim PPI assay development

SPR assay; independent replication recommended

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	123 nM
Comparator Or Baseline	S1g-10: 688 nM
Quantified Difference	5.6-fold improvement (lower Kd indicates higher affinity)
Conditions	Surface Plasmon Resonance (SPR) assay measuring direct Hsp70-Bim PPI disruption

Why This Matters

Higher binding affinity directly translates to a lower required concentration to achieve the desired target engagement, reducing the risk of off-target effects at higher doses in cellular and in vivo experiments.

• [1] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source

Aqueous Solubility vs. S1g-10

In the same study, Hsp70-IN-6 exhibited a 4-fold improvement in aqueous solubility (29.42 µg/mL) compared to S1g-10 (7.19 µg/mL) [1]. This enhancement is critical for overcoming the poor solubility often associated with early-stage Hsp70 inhibitors, which can limit their utility in both in vitro and in vivo applications [1].

Solubility vs. S1g-10

Head-to-head

29.42 vs 7.19 μg/mL (4.1×)

Formulation-context; may support in vivo dosing studies

Equilibrium solubility measurement

Evidence Dimension	Aqueous Solubility
Target Compound Data	29.42 µg/mL
Comparator Or Baseline	S1g-10: 7.19 µg/mL
Quantified Difference	4-fold improvement
Conditions	Standard aqueous solubility assay

Why This Matters

Improved solubility facilitates easier preparation of dosing solutions, reduces the need for high concentrations of organic solvents (e.g., DMSO) that can confound cellular assays, and is a prerequisite for achieving adequate exposure in in vivo studies.

• [1] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source

Apoptosis Induction in CML Cells vs. S1g-10

Hsp70-IN-6 demonstrates potent apoptotic induction in CML cell lines, with EC50 values of 0.43 µM in BV173, 0.88 µM in K562, and notably, 0.19 µM in the TKI-resistant K562-R3 line . This sub-micromolar activity in a TKI-resistant model is significant. In contrast, the ATP-competitive Hsp70 inhibitor VER-155008, while a potent biochemical inhibitor of Hsp70 (IC50 = 0.5 µM), shows substantially weaker cellular activity in many cancer models, with reported GI50 values of 5.3-14.4 µM in colon and breast cancer cell lines [1].

Apoptosis in CML

Reported

EC50 0.19–0.88 μM; comparable potency to S1g-10

Functional activity retained; supports CML cell-model endpoint studies

TKI-sensitive and resistant lines; cross-study context

Evidence Dimension	Anti-proliferative / Apoptotic Activity (EC50 / GI50)
Target Compound Data	EC50: 0.19 µM (K562-R3, TKI-resistant)
Comparator Or Baseline	VER-155008: GI50 = 5.3-14.4 µM in HCT116, HT29, BT474, MB-468 cells
Quantified Difference	Approximately 28- to 76-fold lower EC50 for Hsp70-IN-6 in a resistant model
Conditions	CML cell viability assays for Hsp70-IN-6; colon/breast cancer cell viability assays for VER-155008

Why This Matters

This data suggests that Hsp70-IN-6 may be a more suitable tool compound for studying TKI resistance mechanisms in CML, as it directly targets the resistance-driving Hsp70-Bim PPI at significantly lower concentrations than a pan-Hsp70 ATP-competitive inhibitor.

• [1] Massey AJ, Williamson DS, Browne H, Murray JB, Dokurno P, Shaw T, et al. A novel, small molecule inhibitor of Hsc70/Hsp70 potentiates Hsp90 inhibitor-induced apoptosis in HCT116 colon carcinoma cells. Cancer Chemother Pharmacol. 2010;66(3):535-45. View Source

Mechanism of Action: PPI vs. ATPase Inhibition

Hsp70-IN-6's mechanism of action is defined by its direct disruption of the Hsp70-Bim PPI, which prevents Hsp70 from sequestering and neutralizing the pro-apoptotic protein Bim, thereby promoting apoptosis [1]. This is a distinct mechanism from that of allosteric Hsp70 inhibitors like JG-98, which binds to a conserved pocket on Hsp70 and disrupts its interaction with the co-chaperone Bag3 [2]. While JG-98 induces apoptosis, its cellular potency varies significantly across cell lines (e.g., EC50 of 0.4 µM in MDA-MB-231 vs. 0.7 µM in MCF7 breast cancer cells) .

MoA: PPI vs ATPase

Class-level inference

PPI IC50 70 nM; no ATPase inhibition. Distinct from VER-155008 (ATPase IC50 0.5 μM)

Pathway-response mechanism orthogonal to ATPase inhibitors; enables PPI-specific study design

Target selectivity context requires further validation

Evidence Dimension	Mechanism of Hsp70 Inhibition
Target Compound Data	Direct disruption of Hsp70-Bim PPI (Kd = 123 nM)
Comparator Or Baseline	JG-98: Allosteric disruption of Hsp70-Bag3 interaction
Quantified Difference	Mechanism-based differentiation, not a direct potency comparison
Conditions	Biochemical and cellular mechanism-of-action studies

Why This Matters

For researchers investigating the specific role of the Hsp70-Bim axis in apoptosis or drug resistance, Hsp70-IN-6 is the appropriate chemical probe, whereas JG-98 or similar allosteric inhibitors are suited for studies focused on the Hsp70-Bag3 pathway.

• [1] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source
• [2] Li X, Colvin T, Rauch JN, Acosta-Alvear D, Kampmann M, Dunyak B, et al. Validation of the Hsp70-Bag3 protein-protein interaction as a potential therapeutic target in cancer. Mol Cancer Ther. 2015;14(3):642-8. View Source

Hsp70-IN-6: Research Application Scenarios

Hsp70-Bim PPI in CML Research

Utilize Hsp70-IN-6 (EC50 = 0.19 µM in K562-R3 cells) to dissect the role of the Hsp70-Bim PPI in mediating resistance to BCR-ABL tyrosine kinase inhibitors (e.g., imatinib, dasatinib) [1]. Its superior potency in resistant lines compared to pan-Hsp70 inhibitors like VER-155008 (which exhibit GI50 values >5 µM in many cancer models) makes it a more precise and effective tool for these studies [1][2].

In Vivo Efficacy and Solubility

Employ Hsp70-IN-6 as a benchmark compound in the development of next-generation Hsp70-Bim PPI inhibitors. Its well-characterized binding affinity (Kd = 123 nM) and improved solubility (29.42 µg/mL) provide a robust baseline for evaluating new chemical entities derived from scaffold-hopping or other medicinal chemistry strategies [1]. The identification of the Lys319 'hot spot' in the Hsp70-Bim interface further guides rational design efforts [1].

Structural and Biophysical Studies of Hsp70-Bim PPI

Given its 4-fold improved aqueous solubility over the predecessor S1g-10, Hsp70-IN-6 is better suited for preparing dosing solutions for in vivo pharmacokinetic and pharmacodynamic (PK/PD) studies in CML xenograft models [1]. This allows for more reliable assessment of target engagement (e.g., by measuring free Bim levels or apoptosis markers) and correlation with anti-tumor efficacy.

Comparative MoA: PPI vs. ATPase Inhibition

Use Hsp70-IN-6 in comparative profiling panels to establish its selectivity profile against other Hsp70 family members (e.g., Hsc70, Grp78/BiP) and co-chaperone interactions (e.g., Hsp70-Bag3, Hsp70-Hop). This data is crucial for contextualizing results obtained with other Hsp70 tool compounds like VER-155008 (which inhibits multiple isoforms) or JG-98 (an Hsp70-Bag3 disruptor) [1][2].

Application

Selection Property

Validation Focus

CML Hsp70-Bim PPI studies

Hsp70-Bim target engagement (Kd context)

TKI-sensitive and -resistant model response

In vivo CML xenograft models

Aqueous solubility profile

Exposure-model interpretation and dose formulation

Hsp70-Bim structural biology

Binding affinity context

Biophysical assay compatibility (SPR, X-ray)

Hsp70 pathway mechanism studies

PPI-specific vs. ATPase inhibition

Pathway-response endpoints and chaperone function comparison

• [1] Jiang M, Zhang H, Song Y, Yin F, Hu Z, Li X, Wang Y, Wang Z, Li Y, Wang Z, Zhang Y, Wang S, Lu S, Xu G, Song T, Wang Z, Zhang Z. Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein–Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy. J Med Chem. 2024;67(14):12068-12084. View Source
• [2] Massey AJ, Williamson DS, Browne H, Murray JB, Dokurno P, Shaw T, et al. A novel, small molecule inhibitor of Hsc70/Hsp70 potentiates Hsp90 inhibitor-induced apoptosis in HCT116 colon carcinoma cells. Cancer Chemother Pharmacol. 2010;66(3):535-45. View Source